Cas no 67848-59-3 (ethyl 4-oxopiperidine-3-carboxylate)

• Product Name: ethyl 4-oxopiperidine-3-carboxylate
• CAS No: 67848-59-3
• Molecular Formula: C₈H₁₃NO₃
• Molecular Weight: 171.19372
• MDL: MFCD00044487
• CID: 502522
• PubChem ID: 107316

ethyl 4-oxopiperidine-3-carboxylate Properties

Names and Identifiers

• Ethyl 4-oxo-piperidine-3-carboxylate
• 3-Piperidinecarboxylicacid, 4-oxo-, ethyl ester
• 4-Oxo-3-piperidinecarboxylic acid ethyl ester
• 4-OXOPIPERIDINE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 4-oxopiperidine-3-carboxylate
• 3-carbethoxy-4-piperidone
• 3-ethoxycarbonylpiperidin-4-one
• 4-Oxo-piperidin-3-carbonsaeure-aethylester
• 4-oxo-piperidine-3-carboxylic acid ethyl ester
• 4-piperidone-3-carboxylic acid ethyl ester
• ethyl 4-oxo-3-piperidine-carboxylate
• A835906
• 4-Oxo-piperidine-3-carboxylic acid ethyl ester
• 3-carbethoxy-4piperidone
• 67848-59-3
• SB38274
• CS-0377053
• BB 0259863
• AM804222
• FT-0619349
• Ethyl 4-oxopiperidine-3-carboxylate
• AB1566
• EN300-119754
• 3-Piperidinecarboxylic acid, 4-oxo-, ethyl ester
• SCHEMBL415009
• DTXSID90276035
• NS00047981
• AKOS005716018
• Ethyl4-oxopiperidine-3-carboxylate
• MFCD00044487
• 3-carbethoxy-4-oxopiperidine
• STL137713
• NSC 74467
• EINECS 225-073-8
• DTXCID40227390

• MDL： MFCD00044487
• InChIKey： RIOSMHYBRAQVHD-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H13NO3/c1-2-12-8(11)6-5-9-4-3-7(6)10/h6,9H,2-5H2,1H3
• SMILES： CCOC(=O)C1CNCCC1=O

Computed Properties

• Exact Mass: 171.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 171.08954328g/mol
• Heavy Atom Count: 12
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• LogP: 0.05690
• PSA: 55.40000
• Melting Point: 173-178°C